Cas no 1955498-81-3 ({7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine)

• Product Name: {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine
• CAS No: 1955498-81-3
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• MDL: MFCD30181093
• CID: 5240570
• PubChem ID: 122360510
• Update Time: 2025-08-05

{7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[4.1.0]heptane-1-methanamine, 7,7-difluoro-
• {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine

• MDL： MFCD30181093
• Inchi： 1S/C7H11F2NO/c8-7(9)5-2-1-3-11-6(5,7)4-10/h5H,1-4,10H2
• InChI Key： NTMISQSYYKJABA-UHFFFAOYSA-N
• SMILES： C12(CN)C(C1(F)F)CCCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine

Professional Introduction to {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine (CAS No. 1955498-81-3)

{7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine} (CAS No. 1955498-81-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate bicyclic structure and fluorinated substituents, exhibits unique chemical properties that make it a promising candidate for various applications in drug development and biochemical studies.

The molecular framework of {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine consists of a bicyclic system with a seven-membered ring containing two oxygen atoms and two fluorine atoms at the 7th positions. This structural motif imparts exceptional stability and reactivity, making it an attractive scaffold for designing novel therapeutic agents. The presence of the amine functional group at the 1-position further enhances its potential as a precursor for bioactive molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate metabolic pathways and enhance drug bioavailability. The fluorine atoms in {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. These properties have been extensively studied in the context of developing antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological activity. For instance, modifications at the amine group have led to the synthesis of novel compounds that exhibit potent inhibitory effects on specific enzymes implicated in diseases such as diabetes and neurodegenerative disorders.

The synthesis of {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular architecture efficiently.

Recent studies have highlighted the role of {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine in developing next-generation antibiotics. Its structural complexity allows for the creation of molecules that can interact with bacterial enzymes in unique ways, potentially overcoming resistance mechanisms associated with existing antibiotics. This has opened up new avenues for combating multidrug-resistant pathogens.

The pharmacokinetic profile of {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine has also been thoroughly investigated to optimize its therapeutic potential. Preclinical studies have demonstrated its favorable biodistribution and low toxicity profile, suggesting its suitability for further clinical development.

As research in medicinal chemistry continues to evolve, the demand for innovative molecular scaffolds like {7,7-difluoro-2-oxabicyclo4.1.0heptan-1-yl}methanamine is expected to rise significantly. Its unique structural features and versatile reactivity make it a valuable asset in the quest for novel therapeutic interventions across various disease domains.